Cas no 31181-23-4 (1-methyl-7-Isoquinolinol)
1-methyl-7-Isoquinolinol structure
Product Name:1-methyl-7-Isoquinolinol
CAS No:31181-23-4
MF:C10H9NO
MW:159.184562444687
CID:916397
PubChem ID:15933748
Update Time:2025-04-19
1-methyl-7-Isoquinolinol Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-7-Isoquinolinol
- 7-Isoquinolinol,1-methyl-(8CI,9CI)
- SCHEMBL1563592
- 31181-23-4
- 7-Isoquinolinol, 1-methyl-
- 1-Methylisoquinolin-7-ol
- DB-284372
-
- Inchi: 1S/C10H9NO/c1-7-10-6-9(12)3-2-8(10)4-5-11-7/h2-6,12H,1H3
- InChI Key: UQXPQUHLPGOINA-UHFFFAOYSA-N
- SMILES: OC1C=CC2C=CN=C(C)C=2C=1
Computed Properties
- Exact Mass: 159.06847
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
1-methyl-7-Isoquinolinol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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